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Compound of Interest

Compound Name: Pomolic acid

Cat. No.: B8072975

Get Quote

Topic: Pomolic Acid Proper Disposal Procedures Content Type: Operational Safety & Logistics

Guide Audience: Researchers, Laboratory Managers, and EHS Officers[1][2]

Executive Safety Summary
Urgent Note on Chemical Identity: Do not confuse Pomolic Acid (a pentacyclic triterpenoid,

C₃₀H₄₈O₄) with Pimelic Acid (a simple dicarboxylic acid, C₇H₁₂O₄).[1] While Pimelic acid is a

relatively low-risk metabolic intermediate, Pomolic acid is a potent bioactive phytochemical

with apoptotic (cell-death inducing) properties.[1] Treat all Pomolic acid waste as bioactive

hazardous material.
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Parameter Critical Data

CAS Number 13849-91-7

Chemical Formula C₃₀H₄₈O₄

Physical State White crystalline powder

Solubility
Soluble in DMSO, Ethanol, Methanol; Insoluble

in Water

Primary Hazard
Bioactive Irritant (H315, H319, H335).[1][2]

Potential cytotoxic agent.[1]

Disposal Method
High-Temperature Incineration (Do not landfill;

Do not sewer).[2]

Chemical Profile & Risk Assessment (The "Why")
As a Senior Application Scientist, I often see researchers treat phytochemicals as "natural" and

therefore "safe."[1] This is a dangerous fallacy. Pomolic acid is investigated specifically for its

ability to induce apoptosis in glioma and melanoma cell lines via the mitochondrial pathway [1].

[1]

Causality of Disposal Protocols:

Bioaccumulation Risk: Triterpenoids are lipophilic.[1] If flushed down the drain, they do not

dissolve; they accumulate in the lipid layers of aquatic organisms, posing unknown long-term

environmental toxicity.[1]

Cytotoxicity: Because Pomolic acid targets cell signaling pathways (e.g., p38 MAPK),

uncontrolled release can disrupt local microbial ecosystems in water treatment plants.[1]

Solvent Synergy: You rarely dispose of pure Pomolic acid.[1] It is almost always dissolved

in DMSO or Methanol.[1] The disposal route is dictated by the solvent's flammability and

toxicity, not just the solute.[1]

Pre-Disposal Protocol: Spills & Deactivation
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Before waste generation, you must be prepared for accidental release.[1]

Scenario A: Dry Powder Spill
Isolate: Mark the area.[1][3] Do not use a standard vacuum (aerosolization risk).[1]

PPE: Wear N95 respirator or P100 half-mask, nitrile gloves, and safety goggles.[1]

Contain: Cover the powder with a damp paper towel (moistened with water or ethanol) to

prevent dust generation.[1]

Clean: Scoop the wet material into a wide-mouth jar.[1] Wipe the surface with 70% Ethanol.

[1]

Tag: Label the jar as "Debris from Chemical Spill: Pomolic Acid."[1]

Scenario B: Solution Spill (DMSO/Methanol)
Ventilate: If in a non-ventilated area, evacuate until aerosols settle (DMSO penetrates skin

and carries the toxin with it).[1]

Absorb: Use vermiculite or polypropylene pads.[1] Do not use paper towels for DMSO spills

if possible, as they degrade quickly.[1][2]

Disposal: Place absorbent materials into a heavy-duty yellow hazardous waste bag.

The Disposal Workflow (Step-by-Step)
This protocol uses a Self-Validating System: At every step, the researcher must answer a

binary question (Solid vs. Liquid, Halogenated vs. Non-Halogenated) to proceed.[1]

Step 1: Characterize the Waste Stream
Pomolic acid waste generally falls into two categories. You must separate them at the source.

[1]

Stream A: Native Solids. Expired powder, weighing boats, contaminated gloves.[1]

Stream B: Mother Liquors. HPLC effluent, cell culture media, stock solutions.[1]
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Step 2: Containerization & Segregation[1]
For Stream A (Solids):

Primary Container: Screw-top jar (HDPE or Glass). Never use open beakers.

Labeling: Must read "Hazardous Waste - Solid."[1] List constituents: "Pomolic Acid <1%,

Cellulose/Plastic Debris 99%."[1]

Regulatory Status: Unless mixed with P-listed chemicals, this is technically "Non-RCRA

Regulated Chemical Solid" in many jurisdictions, but Best Practice dictates treating it as

RCRA Hazardous due to bioactivity.[1]

For Stream B (Liquids) - The Critical Decision: You must segregate based on the solvent

carrier.[1]

Path 1: Non-Halogenated (The most common path)[1]

Solvents: DMSO, Methanol, Ethanol, Acetone.[1]

Container: White or Blue Carboy (HDPE).[1]

Hazard Class:Ignitable (D001).

Action: Pour waste into the "Organic Solvents (Non-Halogenated)" carboy.

Path 2: Halogenated (Rare for this compound)[1]

Solvents: Chloroform, Dichloromethane (DCM).[1]

Container: Safety Can (Metal) or Yellow Carboy.[1]

Hazard Class:Toxic (D019/D022).[1]

Action:Strict Segregation. Even 1% Chloroform content forces the entire carboy into the

Halogenated stream, which is significantly more expensive to incinerate.[1]

Visualizing the Decision Tree
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The following diagram illustrates the logical flow for disposing of Pomolic acid in a research

setting.

Waste Generation:
Pomolic Acid (CAS 13849-91-7)

Determine Physical State

Solid Waste
(Powder, Wipes, Gloves)

 Dry/Debris

Liquid Waste
(Stock Solutions, Media)

 Solution

Double Bag or Jar
Label: 'Toxic Solid'

Check Solvent Type

Final Fate:
High-Temp Incineration

Non-Halogenated
(DMSO, MeOH, EtOH)

 No Cl/F/Br

Halogenated
(Chloroform, DCM)

 Contains Cl/F/Br

Container: FLAMMABLE/ORGANIC
(Red Can/White Carboy)

EPA Code: D001

Container: HALOGENATED
(Yellow Carboy)

EPA Code: Toxic Mix

Click to download full resolution via product page

Figure 1: Operational decision tree for segregating Pomolic acid waste based on physical

state and solvent compatibility.[1]
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Regulatory Compliance & EPA Codes
While Pomolic acid itself is not explicitly listed on the EPA's P-list (acutely hazardous) or U-list

(toxic), the waste mixture is regulated under RCRA (Resource Conservation and Recovery Act)

based on its characteristics.[1]

EPA Waste Code Description
Applicability to Pomolic
Acid

D001 Ignitable

Applies if dissolved in

Methanol, Ethanol, or Acetone

(Flash point <60°C).[1][2]

F003
Spent Non-Halogenated

Solvents

Applies to the solvent mixture

(e.g., Acetone/Methanol

blends).[1][2]

Unlisted Process Waste

Pure Pomolic acid powder.[1]

[2] Must be profiled by your

waste vendor.[1] Do not label

as "Non-Hazardous" without

EHS approval.

Documentation Requirement: When filling out your institution's waste tag, use the chemical

name "Pomolic Acid" fully.[1] Do not use abbreviations like "PA" or "Triterpene Mix," as waste

contractors require specific CAS numbers to determine incineration protocols.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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